Cas no 2171224-06-7 ((3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171224-06-7
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6195707
• PubChem ID: 165582733
• Update Time: 2025-06-09

(3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• EN300-1576621
• (3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• 2171224-06-7

• Inchi： 1S/C24H28N2O5/c1-3-8-21(23(29)25-15(2)13-22(27)28)26-24(30)31-14-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,15,20-21H,3,8,13-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)/t15-,21-/m0/s1
• InChI Key： WVMWRBLBAABVFX-BTYIYWSLSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Research Brief on (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS: 2171224-06-7)

In recent years, the compound (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS: 2171224-06-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This peptide derivative, characterized by its Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group, plays a crucial role in solid-phase peptide synthesis (SPPS) and drug development. The Fmoc group is widely utilized for its stability under basic conditions and ease of removal, making it a preferred choice for protecting amino acids during peptide synthesis.

Recent studies have focused on optimizing the synthesis and application of this compound in the development of novel therapeutics. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the synthesis of peptide-based inhibitors targeting proteases involved in cancer metastasis. The researchers demonstrated that the compound's structural features, including its chiral centers and Fmoc protection, are critical for achieving high yield and purity in the final peptide products.

Another groundbreaking study, published in ACS Chemical Biology in early 2024, explored the compound's potential in the design of peptide-drug conjugates (PDCs). The study revealed that (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid serves as an effective linker molecule, enabling the conjugation of cytotoxic agents to tumor-targeting peptides. This approach has shown promising results in preclinical models, with enhanced tumor specificity and reduced off-target effects compared to traditional chemotherapy.

In addition to its applications in drug development, the compound has also been investigated for its role in bioconjugation strategies. A recent publication in Bioconjugate Chemistry detailed its use in the site-specific modification of proteins, enabling the attachment of fluorescent probes and other functional groups for diagnostic and therapeutic purposes. The study emphasized the compound's versatility and compatibility with a wide range of reaction conditions, making it a valuable tool in chemical biology.

Despite these advancements, challenges remain in the large-scale production and purification of (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid. Researchers are actively exploring novel synthetic routes and purification techniques to address these issues, with the aim of facilitating its broader adoption in pharmaceutical manufacturing.

In conclusion, (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS: 2171224-06-7) represents a pivotal compound in modern chemical biology and drug development. Its unique structural properties and diverse applications underscore its importance in the synthesis of peptide-based therapeutics and bioconjugation strategies. Ongoing research efforts are expected to further elucidate its potential and overcome existing limitations, paving the way for innovative therapeutic solutions.